N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H21N3O4S2/c1-3-23-12-4-5-13-14(10-12)24-16(17-13)18-15(20)11-6-8-19(9-7-11)25(2,21)22/h4-5,10-11H,3,6-9H2,1-2H3,(H,17,18,20)
• InChI Key: MYRHSOJCBMLVET-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C16H21N3O4S2
• Molecular Weight: 383.5 g/mol
• CAS No.: 1021214-83-4

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide (EBTPC) is a novel chemical compound that has recently been discovered and is currently under investigation for its potential applications in scientific research. EBTPC is a cyclic sulfonamide derivative that belongs to the family of benzothiazoles. It is a colorless, crystalline solid that is soluble in water, ethanol, and other organic solvents.

Scientific Research Applications

N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide has been studied for its potential applications in scientific research. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the regulation of neurotransmitter levels in the brain. This makes this compound a promising target for the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has also been studied for its potential as a ligand for metal complexes, which could be used for the development of new catalysts for organic synthesis.

Mechanism of Action

The mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide is still under investigation. It is thought that this compound binds to the active site of AChE, preventing the enzyme from breaking down acetylcholine, a neurotransmitter that is involved in the regulation of nerve impulses in the brain. This leads to an increase in the levels of acetylcholine, which is thought to be responsible for the therapeutic effects of this compound.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been found to be a potent inhibitor of AChE, which is involved in the regulation of neurotransmitter levels in the brain. This inhibition of AChE is thought to be responsible for the therapeutic effects of this compound. In addition, this compound has been found to have anti-inflammatory, anti-oxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide in laboratory experiments include its relative ease of synthesis and its potent inhibition of AChE. However, there are some limitations to its use in laboratory experiments. For example, the compound is not very stable and is prone to hydrolysis in aqueous media. Furthermore, the compound is not very soluble in water, which can limit its use in certain experiments.

Future Directions

The potential applications of N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide are still being explored. Future research could focus on further elucidating the mechanism of action of this compound and exploring its potential as a ligand for metal complexes. In addition, further research could be conducted on the biochemical and physiological effects of this compound and its potential for use in the treatment of neurological disorders. Furthermore, future research could focus on improving the stability of this compound and developing new synthesis methods for the compound.

Synthesis Methods

The synthesis of N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide is relatively straightforward and involves the reaction of the corresponding benzothiazole with 1-methanesulfonylpiperidine-4-carboxylic acid in the presence of ethoxy. The reaction is carried out in anhydrous conditions and yields the desired product in good yields.